Cas no 113106-17-5 (Acridine,9-(4-phenyl-1-piperazinyl)-)

• Product Name: Acridine,9-(4-phenyl-1-piperazinyl)-
• CAS No: 113106-17-5
• MF: C₂₃H₂₁N₃
• MW: 339.432945013046
• CID: 199514
• PubChem ID: 60596
• Update Time: 2025-04-19

Acridine,9-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 9-(4-phenylpiperazin-1-yl)acridine
• Acridine,9-(4-phenyl-1-piperazinyl)-
• 9-(4-Phenyl-piperazin-1-yl)-acridine
• 9-(4-Phenyl-1-piperazinyl)acridine
• 113106-17-5
• NSC-196864
• NSC196864
• DTXSID60150292
• XSRFWHXKXCYQHE-UHFFFAOYSA-N
• ACRIDINE, 9-(4-PHENYL-1-PIPERAZINYL)-

• Inchi： 1S/C23H21N3/c1-2-8-18(9-3-1)25-14-16-26(17-15-25)23-19-10-4-6-12-21(19)24-22-13-7-5-11-20(22)23/h1-13H,14-17H2
• InChI Key： XSRFWHXKXCYQHE-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3N=C3C=CC=CC=23)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 339.17373
• Monoisotopic Mass: 339.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37